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Compound of Interest

Compound Name: Chloraminophenamide

Cat. No.: B194629

Essential Safety & Handling Protocol:
Chloraminophenamide

Chemical Identifier: 4-Amino-6-chloro-1,3-benzenedisulfonamide Synonyms:
Chloraminophenamide, Chloroaminophenamide, Idorese[1] CAS Number: 121-30-2[1][2]

This document provides immediate safety, handling, and disposal protocols for
Chloraminophenamide, a sulfonamide compound.[1] Adherence to these procedures is
critical to ensure the safety of laboratory personnel and to maintain regulatory compliance.

Hazard Assessment and GHS Classification

Chloraminophenamide is classified as a hazardous substance and requires careful handling.
[3][4] It is toxic if it comes into contact with the skin or is inhaled.[3] Ingestion may cause
serious health damage, with animal studies indicating that ingestion of less than 40 grams
could be fatal.[3] As a sulfonamide derivative, it poses a risk of extensive kidney damage and
can destroy red blood cells.[3]

Hazard Summary Table
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Hazard Category

GHS Code Description Source

Skin Irritation

H315

Causes skin irritation. [4]

Causes serious eye

Eye Irritation H319 S [4]
irritation.
Specific Target Organ ]
o ) May cause respiratory
Toxicity (Single H335 T [4]
irritation.
Exposure)
N May cause damage to
Specific Target Organ
o organs through
Toxicity (Repeated H373 [4]

Exposure)

prolonged or repeated

exposure.

Acute Toxicity (Oral)

Seriously damaging to
health; 2-5 grams can [3]

be fatal.

Acute Toxicity

Toxic by inhalation

) - and in contact with [3]
(Dermal, Inhalation) ]
skin.
Physical & Chemical Properties
Property Value Source
Molecular Formula CeHsCIN304S2 [11[2]
Molecular Weight 285.73 g/mol [1112]
Appearance Crystalline solid [5]
Melting Point 251-252 °C (494.6-501.8 °F) [2][3]
N Slightly soluble in water; more
Solubility . ) [2]
freely soluble in alkalies.
- Stable for = 4 years when
Stability [5]

stored correctly.
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Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The selection of PPE should be based on

the specific laboratory operation being performed.

PPE Requirements by Task

Task Hand EyelFace Respiratory Body
as
Protection Protection Protection Protection
] N Fully buttoned
o ) o Tightly fitting NIOSH-approved
Weighing/Handli Double nitrile ) lab coat,
) safety goggles dust respirator )
ng Solid gloves ] chemical-
and face shield (e.g., N95) .
resistant apron
o ) o Fully buttoned
) Double nitrile Chemical splash Not required if in
Preparing B lab coat,
] gloves or Butyl goggles and face  a certified fume )
Solutions ) chemical-
rubber gloves shield hood .
resistant apron
Not required if in
General Lab o Safety glasses )
) Nitrile gloves o ) a well-ventilated Lab coat
Operations with side shields

area

Note: Always wash hands thoroughly with soap and water after handling.[3] Contaminated work
clothes should be laundered separately before reuse.[3]

Operational Plan & Handling Procedures

All work with Chloraminophenamide must be performed within a certified chemical fume hood
to minimize inhalation exposure.

Step-by-Step Handling Protocol:
e Preparation:
o Ensure the work area, specifically the chemical fume hood, is clean and uncluttered.

o Verify the location and functionality of the nearest safety shower and eyewash station.
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o Assemble all necessary equipment and reagents before beginning.

o Don the appropriate PPE as specified in the table above.

e Weighing the Compound:

o Perform all weighing operations on a tared weigh paper or in a suitable container within
the fume hood or a ventilated balance enclosure.

o Use anti-static tools if necessary.

o Handle the solid carefully to avoid generating dust.[3]

o Securely seal the source container immediately after dispensing.

e Preparing Solutions:

o Add the weighed solid to the solvent slowly to avoid splashing.

o If the solution requires heating or agitation, ensure the apparatus is secure.

o Keep all containers closed when not in use.

e Post-Handling Decontamination:

o Wipe down the work surface in the fume hood with an appropriate solvent (e.g., 70%
ethanol) and then water.

o Clean all non-disposable equipment thoroughly.

o Remove PPE in the correct order to avoid cross-contamination and dispose of it in the
appropriate waste stream.

Emergency Procedures:

o Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with copious amounts of water for at least 15 minutes. Seek immediate medical attention.
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» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally.[6] Remove contact lenses if present and easy to do.
Seek immediate medical attention.[6]

 Inhalation: Move the individual to fresh air. If breathing is difficult or stops, provide artificial

respiration. Seek immediate medical attention.

o Spill: For small spills, use dry, inert clean-up procedures (e.g., absorbent pads, sand) to
avoid generating dust.[3] The vacuum used must be fitted with a HEPA filter.[3] For large
spills, evacuate the area and contact the institutional safety office.

Disposal Plan

As a chlorinated organic compound, Chloraminophenamide waste must be segregated and
treated as hazardous waste.[7][8] Do not dispose of this chemical or its containers down the

drain or in general trash.[8]
Waste Segregation and Disposal Protocol:
e Solid Waste:

o Collect all contaminated solid waste, including used PPE (gloves, weigh paper, absorbent
pads), in a dedicated, clearly labeled hazardous waste container.

o The container label must read: "Hazardous Waste: Halogenated Organic Solids" and
include the full chemical name "4-Amino-6-chloro-1,3-benzenedisulfonamide”.

e Liquid Waste:

o Collect all solutions containing Chloraminophenamide in a separate, sealed, and clearly

labeled hazardous waste container.

o The container label must read: "Hazardous Waste: Halogenated Organic Liquids" and list

all chemical constituents, including solvents.
o Do not mix with non-halogenated waste streams.[8][9]

o Container Disposal:
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o Empty containers must be triple-rinsed with a suitable solvent. The rinsate must be

collected and disposed of as halogenated liquid waste.

o Follow institutional guidelines for the disposal of chemically contaminated empty

containers.

Workflow Visualization

The following diagram outlines the required workflow for safely handling
Chloraminophenamide in a laboratory setting.
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Caption: Standard workflow for handling Chloraminophenamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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